Cas no 921812-21-7 (N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide)

• Product Name: N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide
• CAS No: 921812-21-7
• MF: C₂₃H₂₂N₂O₃
• MW: 374.432385921478
• CID: 6267699
• PubChem ID: 40887287
• Update Time: 2025-10-19

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide
• 921812-21-7
• AKOS024633149
• F2262-0083
• N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide
• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-naphthamide

• Inchi： 1S/C23H22N2O3/c1-23(2)14-28-20-12-11-16(13-19(20)25(3)22(23)27)24-21(26)18-10-6-8-15-7-4-5-9-17(15)18/h4-13H,14H2,1-3H3,(H,24,26)
• InChI Key： KVCOIHDAUSYHCR-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(C)C(C(C)(C)C1)=O)NC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 374.16304257g/mol
• Monoisotopic Mass: 374.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide: A Comprehensive Overview

The compound N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide, also known by its CAS registry number 921812-21-7, is a highly specialized molecule with significant potential in the field of biomedical research. This compound belongs to the class of benzoxazepines and incorporates a unique combination of structural features that make it an interesting subject for pharmacological investigations.

Benzoxazepines are a diverse class of compounds characterized by their bicyclic structure, which includes a benzene ring fused with a seven-membered ring containing one oxygen atom. The presence of the naphthalene carboxamide group further adds complexity to this molecule, making it a candidate for exploring various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the importance of understanding the 3D conformation of such molecules in determining their bioactivity. The trimethyl substitution at positions 3, 3, and 5 on the benzoxazepine ring not only influences the molecule's solubility but also plays a critical role in its interactions with biological targets. Additionally, the 4-oxo group introduces a degree of polarity that may enhance the compound's ability to penetrate biological membranes.

One of the most promising aspects of this compound is its potential as a drug candidate for treating inflammatory diseases. Research has shown that molecules with similar structures can modulate the activity of key enzymes involved in the inflammatory response, such as COX-2 (Cyclooxygenase-2). By inhibiting these enzymes, such compounds may offer a novel approach to managing conditions like arthritis and cardiovascular diseases.

Furthermore, the integration of the naphthalene moiety into this structure has been shown to enhance its photostability, which is a desirable trait for compounds intended for long-term use or exposure to environmental factors. This stability ensures that the compound retains its efficacy over an extended period without degradation.

Recent advancements in crystallography techniques have allowed researchers to gain deeper insights into how this molecule interacts with its target proteins. For instance, X-ray crystallography studies have revealed that the trimethyl groups on the benzoxazepine ring create steric hindrance, which may be exploited to design more selective drugs. Similarly, computational modeling has been instrumental in predicting the compound's binding affinity to various receptor sites.

In conclusion, N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-1-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers seeking to develop novel therapies for a wide range of diseases.